Cas no 850904-39-1 (N-(2H-1,3-benzodioxol-5-yl)-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide)

N-(2H-1,3-benzodioxol-5-yl)-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide structure
850904-39-1 structure
Product name:N-(2H-1,3-benzodioxol-5-yl)-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
CAS No:850904-39-1
MF:C25H21BrN2O5
MW:509.348645925522
CID:6328641
PubChem ID:2151906

N-(2H-1,3-benzodioxol-5-yl)-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2H-1,3-benzodioxol-5-yl)-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
    • N-(benzo[d][1,3]dioxol-5-yl)-2-((2-(4-bromobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide
    • AKOS024583074
    • F0556-0043
    • N-(1,3-benzodioxol-5-yl)-2-[[2-[(4-bromophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
    • N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
    • 850904-39-1
    • Inchi: 1S/C25H21BrN2O5/c26-17-6-4-16(5-7-17)13-28-11-10-19-20(25(28)30)2-1-3-21(19)31-14-24(29)27-18-8-9-22-23(12-18)33-15-32-22/h1-9,12H,10-11,13-15H2,(H,27,29)
    • InChI Key: BSKILKPIKGNTSG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CN1C(C2C=CC=C(C=2CC1)OCC(NC1C=CC2=C(C=1)OCO2)=O)=O

Computed Properties

  • Exact Mass: 508.06338g/mol
  • Monoisotopic Mass: 508.06338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.1Ų
  • XLogP3: 4.3

N-(2H-1,3-benzodioxol-5-yl)-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0556-0043-5μmol
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0556-0043-25mg
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0556-0043-2μmol
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0556-0043-4mg
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0556-0043-10μmol
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1 90%+
10μl
$69.0 2023-05-17
A2B Chem LLC
BA66886-10mg
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1
10mg
$291.00 2024-04-19
A2B Chem LLC
BA66886-5mg
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1
5mg
$272.00 2024-04-19
Life Chemicals
F0556-0043-1mg
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0556-0043-40mg
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F0556-0043-2mg
N-(2H-1,3-benzodioxol-5-yl)-2-({2-[(4-bromophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
850904-39-1 90%+
2mg
$59.0 2023-05-17

N-(2H-1,3-benzodioxol-5-yl)-2-({2-(4-bromophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide Related Literature

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